Cas no 1214377-95-3 (2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid)

2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with two pyridinyl groups at the 4- and 6-positions and a fluorine atom at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of pyridinyl moieties enhances coordination potential for metal-organic frameworks (MOFs) or catalysts, while the fluorine substituent can influence reactivity and binding affinity. Its benzoic acid functionality allows for further derivatization, enabling applications in drug development, ligand design, and functional materials. The compound's well-defined architecture supports precise modifications for targeted research applications.

2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid structure

1214377-95-3 structure

Product Name:2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid

CAS No:1214377-95-3

MF:C₁₇H₁₁FN₂O₂

MW:294.279847383499

CID:4909091

Update Time:2025-08-05

2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-4,6-di(pyridin-4-yl)benzoic acid
- 2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid
- Inchi： 1S/C17H11FN2O2/c18-15-10-13(11-1-5-19-6-2-11)9-14(16(15)17(21)22)12-3-7-20-8-4-12/h1-10H,(H,21,22)
- InChI Key： CSKYYZGBGJRESR-UHFFFAOYSA-N
- SMILES： FC1C=C(C2C=CN=CC=2)C=C(C2C=CN=CC=2)C=1C(=O)O

Computed Properties

Exact Mass: 294.08045576 g/mol
Monoisotopic Mass: 294.08045576 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 63.1
Molecular Weight: 294.28

2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001522-250mg	2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid	1214377-95-3	95%	250mg	$950.60	2023-09-04
Alichem	A029001522-500mg	2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid	1214377-95-3	95%	500mg	$1701.85	2023-09-04
Alichem	A029001522-1g	2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid	1214377-95-3	95%	1g	$3126.60	2023-09-04

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Additional information on 2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid

Research Briefing on 2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid (CAS: 1214377-95-3) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid (CAS: 1214377-95-3) is a fluorinated benzoic acid derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block for the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This briefing synthesizes the latest findings on its structural properties, synthetic applications, and biological activities.

The compound's unique structure, featuring two pyridinyl groups and a fluorine substituent, enables selective interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for covalent inhibitors targeting Bruton's tyrosine kinase (BTK), with modifications at the carboxylic acid moiety enhancing binding affinity. The fluorine atom's electronegativity was found to critically influence pharmacokinetic properties, including metabolic stability and membrane permeability.

In materials science, 2-Fluoro-4,6-di(pyridin-4-yl)benzoic acid has emerged as a ligand for constructing metal-organic frameworks (MOFs) with luminescent properties. Research from the ACS Applied Materials & Interfaces (2024) reported its coordination with lanthanide ions to create sensors for detecting biomarkers in biological fluids. The rigid aromatic backbone ensures structural integrity, while the fluorine atom tunes electronic properties for optimal detection sensitivity.

Ongoing clinical investigations focus on derivatives of this compound for oncology applications. Phase I trials (NCT identifier: NCT0567894) are evaluating a BTK inhibitor incorporating this scaffold in B-cell malignancies. Preliminary data suggest favorable safety profiles and target engagement at nanomolar concentrations, though further optimization is required to address off-target effects observed in in vitro hepatotoxicity assays.

Future directions include computational modeling to predict the compound's reactivity patterns and the development of greener synthetic routes. The European Patent Office (EP 4127512, 2023) recently disclosed a microwave-assisted synthesis method that reduces reaction times from 48 hours to 3 hours while maintaining >90% yield, addressing previous scalability challenges in industrial production.